4-butoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide

• IUPAC Name: 4-butoxy-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide
• InChI: InChI=1S/C23H30N2O2/c1-2-3-17-27-22-13-9-20(10-14-22)23(26)24-21-11-7-19(8-12-21)18-25-15-5-4-6-16-25/h7-14H,2-6,15-18H2,1H3,(H,24,26)
• InChI Key: LCRLIRJUMWZDGS-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CN3CCCCC3
• Molecular Formula: C23H30N2O2
• Molecular Weight: 366.5 g/mol

Description

4-butoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide, also known as BPN14770, is a small molecule drug that has been developed for the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. This compound has shown promising results in preclinical studies and is currently in clinical trials.

Mechanism of Action

4-butoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide is a selective inhibitor of phosphodiesterase-4D (PDE4D), an enzyme that breaks down cyclic AMP (cAMP), a second messenger involved in many cellular processes. By inhibiting PDE4D, 4-butoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide increases cAMP levels, which in turn activates CREB and promotes synaptic plasticity and memory formation.
Biochemical and Physiological Effects:
4-butoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide has been shown to improve cognitive function in preclinical studies, including spatial memory, object recognition, and fear conditioning. 4-butoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide also reduces amyloid beta levels, a hallmark of Alzheimer's disease, and enhances synaptic plasticity in the hippocampus, a brain region important for learning and memory.

Advantages and Limitations for Lab Experiments

4-butoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide has several advantages for lab experiments, including its high potency, selectivity, and solubility in water. However, 4-butoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide has some limitations, including its short half-life and potential toxicity at high doses.

Future Directions

There are several future directions for the research on 4-butoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide. One potential direction is to investigate the effects of 4-butoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide on other cognitive disorders such as Parkinson's disease and Huntington's disease. Another direction is to optimize the pharmacokinetics and pharmacodynamics of 4-butoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide to improve its efficacy and safety. Finally, the development of 4-butoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide as a therapeutic agent for cognitive disorders will require further clinical trials to establish its safety and efficacy in humans.

Scientific Research Applications

4-butoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide has been extensively studied for its potential therapeutic effects on cognitive disorders such as Alzheimer's disease and schizophrenia. In preclinical studies, 4-butoxy-N-[4-(1-piperidinylmethyl)phenyl]benzamide has been shown to improve cognitive function, reduce amyloid beta levels, and enhance synaptic plasticity. These effects are thought to be mediated by the modulation of cyclic AMP response element-binding protein (CREB), a transcription factor that plays a key role in memory formation and synaptic plasticity.